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Introduction
Indigo dyes, most notably indigo carmine (disodium 5,5'-indigodisulfonate), are versatile

organic compounds that serve as effective redox indicators in a variety of analytical titration

experiments. Their utility stems from a distinct and reversible color change upon undergoing

oxidation or reduction. In its oxidized state, indigo carmine is a deep blue, while its reduced

form, often referred to as leuco-indigo carmine, is yellow.[1][2] This dramatic color transition

provides a clear endpoint in redox titrations.

These application notes provide an overview of the principles, applications, and detailed

protocols for using indigo as a redox indicator in laboratory settings.

Principle of Operation
The function of indigo carmine as a redox indicator is based on the reversible redox reaction of

its indigoid structure. The central double bond and the two carbonyl groups in the indigo
carmine molecule are susceptible to reduction. In the presence of a reducing agent, the blue

oxidized form accepts electrons and is converted to the yellow reduced (leuco) form.

Conversely, an oxidizing agent will convert the yellow leuco form back to the blue oxidized

form.
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The standard redox potential (E°) of indigo carmine is +0.29 V (at pH 0 and 20°C).[3] However,

the reduction potential is pH-dependent, a critical consideration when developing titration

methods.[4]

Quantitative Data
The properties of indigo carmine as both a redox and pH indicator are summarized in the table

below.

Property Value Reference

Redox Potential (E°)
+0.29 V (vs. SHE at pH 0,

20°C)
[5]

Oxidized Form Color Blue [3]

Reduced Form Color Yellow [3]

pH Indicator Range pH 11.5 – 14.0 [3]

Color at pH < 11.5 Blue [2]

Color at pH > 13.0 Yellow [2]

Diagrams
Redox Mechanism of Indigo Carmine

Indigo Carmine (Oxidized)
Blue

Leuco-indigo Carmine (Reduced)
Yellow

+ 2e⁻, + 2H⁺ (Reduction)

- 2e⁻, - 2H⁺ (Oxidation)

Click to download full resolution via product page

Caption: Reversible redox reaction of indigo carmine.
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Experimental Workflow for Tannin Titration

Start: Prepare Reagents
(Sample, KMnO₄, Indigo Carmine)

Prepare Analyte:
Sample + Indigo Carmine Indicator

Titrate with KMnO₄ Solution

Endpoint Detection:
Blue → Green → Golden Yellow

Perform Blank Titration
(without sample)

Calculate Tannin Content

Click to download full resolution via product page
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Caption: Workflow for the determination of tannins.

Application Notes
Determination of Tannins (Lowenthal-Permanganate
Titration)
Indigo carmine is widely used in the food and beverage industry, particularly for the

quantification of tannins in products like cider, wine, and herbal extracts.[6] In this method,

tannins, which are reducing agents, are titrated with a strong oxidizing agent, potassium

permanganate (KMnO₄). Indigo carmine acts as an indicator to signal the endpoint of the

titration. The tannins react with the permanganate first. Once all the tannins are oxidized, the

excess permanganate oxidizes the indigo carmine, causing a color change from blue through

green to a golden yellow endpoint.[7] A blank titration is necessary to account for the amount of

permanganate required to oxidize the indicator itself.

Determination of Dissolved Oxygen
Indigo carmine can be used for the colorimetric determination of dissolved oxygen in water.[8]

[9] In this application, the reduced (leuco) form of indigo carmine, which is yellow-green, is

introduced to the water sample. The dissolved oxygen oxidizes the leuco-indigo carmine to its

blue form. The intensity of the resulting blue color is proportional to the concentration of

dissolved oxygen and can be measured spectrophotometrically. This method is advantageous

due to its simplicity and speed. However, it is susceptible to interference from other oxidizing

agents such as ferric iron and chlorine, as well as high concentrations of certain metal ions.[8]

Demonstration of Reducing Sugar Reactions
(Qualitative)
The reversible redox reaction of indigo carmine with a reducing sugar like glucose is famously

demonstrated in the "chemical traffic light" experiment. In an alkaline solution, glucose reduces

the blue indigo carmine to its yellow leuco form. Shaking the solution introduces atmospheric

oxygen, which re-oxidizes the indicator back to blue. This color change can be cycled multiple

times. While this provides a powerful visual demonstration of a redox reaction, it is primarily a

qualitative experiment. For the quantitative determination of reducing sugars, other
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standardized titration methods, such as the Lane-Eynon method which uses methylene blue as

an indicator, are more commonly employed.[6][8]

Experimental Protocols
Protocol 1: Determination of Tannins in a Solid Sample
Materials:

Sample containing tannins

Potassium permanganate (KMnO₄), 0.02 M (N/10) standard solution

Indigo carmine indicator solution (see preparation below)

Sulfuric acid (H₂SO₄), concentrated

Distilled water

1000 mL conical flask

50 mL burette

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Preparation of Indigo Carmine Indicator Solution: Dissolve 1.0 g of indigo carmine in 1 liter

of distilled water containing 50 mL of concentrated sulfuric acid. Mix thoroughly.

Sample Preparation: Accurately weigh approximately 5.0 g of the finely ground sample into a

1000 mL conical flask. Add 750 mL of distilled water. Stir the mixture on a magnetic stirrer for

30 minutes.

Titration:
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To the sample mixture, add 25 mL of the indigo carmine indicator solution. The solution

should turn a royal blue color.

Titrate with 0.02 M potassium permanganate solution while stirring continuously.

The endpoint is reached when the color changes from blue to green and finally to a stable

golden yellow. Record the volume of KMnO₄ used (t₂).

Blank Determination:

In a separate 1000 mL conical flask, add 750 mL of distilled water and 25 mL of the indigo
carmine indicator solution.

Titrate with the 0.02 M potassium permanganate solution to the same golden yellow

endpoint. Record the volume of KMnO₄ used (t₁).

Calculation: The volume of KMnO₄ consumed by the tannins is (t₂ - t₁). The tannin content

can be calculated using the following formula:

Tannin (%) = [((t₂ - t₁) mL * Normality of KMnO₄ * 0.004157 g/meq) / (Weight of sample in

g)] * 100

Note: 1 mL of 0.1 N KMnO₄ is equivalent to 0.004157 g of tannins (as gallotannic acid).[6]

Protocol 2: Colorimetric Determination of Dissolved
Oxygen
Materials:

Water sample

Reduced indigo carmine reagent (commercially available in sealed ampoules or prepared

fresh)

Spectrophotometer or colorimeter

Cuvettes
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Procedure:

Sample Collection: Collect the water sample carefully to avoid introducing atmospheric

oxygen. The analysis should be performed immediately.

Color Development:

Introduce the reduced indigo carmine reagent to a known volume of the water sample

according to the manufacturer's instructions (e.g., by breaking a sealed ampoule within the

sample).

The reduced indicator will be in a yellow-green state. In the presence of dissolved oxygen,

it will be oxidized to a blue color.

Allow a specified time for the color to develop fully.

Measurement:

Transfer the colored solution to a cuvette.

Measure the absorbance at the wavelength of maximum absorbance for the blue oxidized

form of indigo carmine (typically around 610 nm, though 555 nm may be more suitable for

low concentrations).[10]

Quantification:

Determine the dissolved oxygen concentration by comparing the absorbance to a

calibration curve prepared using standards of known oxygen concentration.

Protocol 3: "Chemical Traffic Light" Demonstration
Materials:

Dextrose (glucose)

Sodium hydroxide (NaOH)

Indigo carmine
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Distilled water

500 mL Erlenmeyer flask with a stopper

Beakers

Graduated cylinders

Procedure:

Solution A (Dextrose): Dissolve approximately 24 g of dextrose in enough distilled water to

make 1 L of solution.

Solution B (Sodium Hydroxide): Carefully dissolve 40 g of NaOH pellets in enough distilled

water to make 1 L of solution. Caution: This process is exothermic.

Indicator Solution: Dissolve 1 g of indigo carmine in 100 mL of distilled water.

Demonstration:

In the 500 mL Erlenmeyer flask, combine 100 mL of the dextrose solution and 100 mL of

the sodium hydroxide solution.

Add 10 mL of the indigo carmine indicator solution. The solution will initially be green.

Stopper the flask and let it stand undisturbed. The solution will gradually turn from green to

red and then to yellow as the glucose reduces the indigo carmine.

To reverse the reaction, shake the flask vigorously. The dissolved oxygen from the air in

the flask will oxidize the leuco-indigo carmine, and the solution will turn back to green.

This cycle of color changes can be repeated several times.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1671874?utm_src=pdf-body
https://www.benchchem.com/product/b1671874?utm_src=pdf-body
https://www.benchchem.com/product/b1671874?utm_src=pdf-body
https://www.benchchem.com/product/b1671874?utm_src=pdf-body
https://www.benchchem.com/product/b1671874?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. tsijournals.com [tsijournals.com]

2. Indigo carmine - Wikipedia [en.wikipedia.org]

3. Indigo carmine (C.I. 73015), 100 g, CAS No. 860-22-0 | pH Indicators | Indicators and
Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International
[carlroth.com]

4. Two-step reduction of indigo carmine by dithionite: a stopped-flow study - Journal of the
Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]

5. Indigo Carmine in a Food Dye: Spectroscopic Characterization and Determining Its Micro-
Concentration through the Clock Reaction - PMC [pmc.ncbi.nlm.nih.gov]

6. Summary Of Lane-Eynon Titration - 728 Words | Internet Public Library [ipl.org]

7. researchgate.net [researchgate.net]

8. egyankosh.ac.in [egyankosh.ac.in]

9. scribd.com [scribd.com]

10. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Notes and Protocols: Indigo as a Redox
Indicator in Titration Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671874#using-indigo-as-a-redox-indicator-in-
titration-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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